Cas no 5442-20-6 (Phenol,2-[(2-bromophenyl)methyl]-6-methyl-)

Phenol,2-[(2-bromophenyl)methyl]-6-methyl- structure
5442-20-6 structure
Product Name:Phenol,2-[(2-bromophenyl)methyl]-6-methyl-
CAS No:5442-20-6
MF:C14H13BrO
MW:277.156423330307
CID:379874
PubChem ID:223490
Update Time:2025-04-19

Phenol,2-[(2-bromophenyl)methyl]-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • Phenol,2-[(2-bromophenyl)methyl]-6-methyl-
    • 2-[(2-bromophenyl)methyl]-6-methylphenol
    • 2-(2-Brom-benzyl)-6-methyl-phenol
    • 2-(2-bromobenzyl)-6-methylphenol
    • 2-(2-bromo-benzyl)-6-methyl-phenol
    • AC1L5CLL
    • AC1Q26EA
    • AR-1C6544
    • CTK5A0935
    • NSC11171
    • DTXSID30279060
    • NSC-11171
    • 5442-20-6
    • Inchi: 1S/C14H13BrO/c1-10-5-4-7-12(14(10)16)9-11-6-2-3-8-13(11)15/h2-8,16H,9H2,1H3
    • InChI Key: YAAGYCLIOGWWBT-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1CC1C=CC=C(C)C=1O

Computed Properties

  • Exact Mass: 276.01499
  • Monoisotopic Mass: 276.015
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 1.387
  • Boiling Point: 369.5°C at 760 mmHg
  • Flash Point: 177.2°C
  • Refractive Index: 1.617
  • PSA: 20.23
  • LogP: 4.05390

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